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Compound of Interest

Compound Name: Disperse Red 82

Cat. No.: B1580610

Introduction

Disperse Red 82 (C.l. Disperse Red 82) is a monoazo disperse dye known for its application
in dyeing and printing synthetic fibers, particularly polyester.[1] Its chemical structure,
characterized by cyanoethyl and acetoxyethyl groups, contributes to properties like good light
fastness and thermal stability, making it a candidate for high-temperature dyeing processes and
digital textile printing.[2] These application notes provide a comprehensive overview of the use
of Disperse Red 82 in the formulation of water-based inkjet inks for printing on polyester
fabrics.

Physicochemical Properties of Disperse Red 82

Disperse Red 82 is a dark brown powder that is insoluble in water.[1] For inkjet applications,
the dye must be milled into a fine, stable dispersion to prevent nozzle clogging and ensure
consistent jetting.[3]
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Property Value Reference
C.l. Name Disperse Red 82 [1]

CAS Registry Number 12223-42-6, 30124-94-8 [1][4]
Molecular Formula C21H21Ns06 [1]
Molecular Weight 439.42 g/mol [1]
Appearance Red Grain / Dark Brown (115]

Powder
Solubility Insoluble in water [1]

Fastness Properties of Disperse Red 82

The durability of prints made with Disperse Red 82 is a critical factor. The following table
summarizes its fastness properties on polyester fabric according to ISO standards. The ratings
are on a scale of 1 to 5 (for washing and rubbing) and 1 to 8 (for light fastness), with higher
numbers indicating better performance.[5]

Fastness Test ISO Standard Rating Reference
Light Fastness ISO 105-B02 6-7 [1][4]
Washing Fastness
. ISO 105-C03 4-5 [1]
(Staining)
Washing Fastness
, ISO 105-C03 5 [1]
(Fading)
Sublimation Fastness ISO 105-P0O1 4 [4]
Rubbing Fastness
ISO 105-X12 4-5 [11[4]
(Dry)
Rubbing Fastness
ISO 105-X12 4-5 [4]

(Wet)

Protocols for Inkjet Ink Formulation and Application
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Objective: To prepare a stable, water-based inkjet ink using Disperse Red 82 and to
characterize its physical properties for optimal printing performance on polyester fabrics.

Protocol 1: Preparation of Disperse Red 82 Nano-
Dispersion

The primary challenge in formulating inks with disperse dyes is achieving a stable dispersion of
fine particles.[6] This protocol outlines the preparation of a concentrated dye dispersion (mill
base) using wet milling.

Materials and Equipment:

Disperse Red 82 (press cake or powder)

Anionic Dispersant (e.g., naphthalenesulfonic acid condensate)[7]

Deionized Water

High-speed stirrer

Bead mill with zirconia beads (0.1-0.5 mm)

Particle size analyzer (e.g., Dynamic Light Scattering)
Procedure:

e Premixing: In a beaker, combine Disperse Red 82 (15-25 wt%), dispersant (5-10 wt%), and
deionized water.

 Stir the mixture with a high-speed stirrer at approximately 1,700 rpm for 30 minutes to create
a homogeneous premix.[8]

e Milling: Transfer the premix to a bead mill.

« Mill the dispersion for 4-8 hours. The goal is to reduce the average particle size to a range of
100-250 nm, which is suitable for inkjet applications.[3][9]
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e Analysis: Periodically take samples to measure the particle size distribution. Continue milling
until the target particle size is achieved and the distribution is narrow.

o Storage: Store the resulting mill base in a sealed container.

Protocol 2: Formulation of Disperse Red 82 Inkjet Ink

This protocol describes the dilution and formulation of the mill base into a final ink with the
required viscosity and surface tension for reliable jetting.

Materials and Equipment:

Disperse Red 82 mill base (from Protocol 1)

o Humectants: Diethylene glycol (DEG), Glycerol[10][11]

e Co-solvent: Ethylene glycol (EG)[12]

e Surfactant (e.g., non-ionic, like Surfynol series)[13]

e Biocide/Fungicide

e pH adjuster (e.g., Triethanolamine - TEOA)[12]

e Deionized Water

e Magnetic stirrer

e Filtration system (0.8 pm, 0.45 um, 0.22 um filters)[7][8]

Typical Ink Formulation:
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Component Function Concentration (wt%)
Disperse Red 82 Mill Base Colorant 20 - 35%

. Humectant, prevents nozzle
Diethylene Glycol (DEG) ) 5-20%

clogging

Glycerol / Ethylene Glycol Humectant, viscosity modifier 6 - 14% (combined)
Surfactant Surface tension modifier 0.1-1.0%
Biocide Prevents microbial growth ~0.2%

) Stabilizes dispersion, pH
pH Adjuster (TEOA) < 1.0%
control

Deionized Water Vehicle To 100%

Note: The final dye concentration in the ink typically ranges from 2 wt% to 6 wt%. The amount
of mill base should be adjusted accordingly.[14]

Procedure:

 In a clean beaker, combine the required amounts of deionized water, DEG, glycerol, and EG.
« Stir the mixture gently with a magnetic stirrer.

o Slowly add the Disperse Red 82 mill base to the solvent mixture while stirring.

e Add the surfactant, biocide, and pH adjuster.

» Continue stirring at 1000 rpm at room temperature (25°C) until a homogeneous ink is
obtained.[8]

o Filtration: Filter the final ink sequentially through 0.8 um, 0.45 um, and finally 0.22 um
membrane filters to remove any remaining aggregates.[7]

Protocol 3: Characterization of Ink Properties
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The physical properties of the ink must fall within a specific range to be compatible with inkjet

printheads.[10][15]

Target Ink Properties:

Parameter Typical Range Purpose
] ) Ensures proper droplet
Viscosity (at 25°C) 2 - 6 mPa-s (cP) )
formation
) Controls droplet jetting and
Surface Tension 27 - 35 mN/m )
wetting on substrate
Particle Size (D50) <200 nm Prevents nozzle clogging
pH 7.0-9.0 Maintains dispersion stability
Equipment:

Rotational viscometer

pH meter

Procedure:

Tensiometer (Du Nouy ring or Wilhelmy plate method)

Dynamic Light Scattering (DLS) particle size analyzer

 Viscosity: Measure the ink's viscosity at 25°C using a rotational viscometer.

e Surface Tension: Measure the static surface tension of the ink.

 Particle Size: Confirm that the final particle size distribution is within the acceptable range

using DLS.

e pH: Measure the pH of the ink. Adjust if necessary using a suitable buffer or pH adjuster.
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» Stability: Assess the ink's storage stability by monitoring these properties over time (e.g.,
after 1 month) and through freeze-thaw cycles.[11]

Protocol 4: Digital Printing and Fixation

Equipment and Materials:

e Piezoelectric inkjet printer[15]

o Polyester fabric (pre-treatment may be required for optimal results)[6]
e Heat press or steamer

Procedure:

e Printing: Load the formulated Disperse Red 82 ink into a compatible inkjet printer. Print the
desired design onto the polyester fabric.

e Drying: Allow the printed fabric to air dry or use a low-temperature setting to evaporate the
water.

o Fixation: The dye must be fixed into the polyester fibers. This is typically achieved through a
high-temperature process:

o Thermosol (Baking): Heat the fabric at 180-200°C for 30-60 seconds.[5][16] This allows
the dye to sublime and diffuse into the amorphous regions of the polyester fibers.

o Steaming: Alternatively, steam the fabric at high temperatures (e.g., 135°C for 30
minutes).[16]

o Washing: After fixation, wash the fabric to remove any unfixed dye, thickeners from pre-
treatment, and other chemical residues. This step is crucial for achieving good final fastness
properties.[6]

o Evaluation: Assess the final print for color strength (K/S value), print quality, and color
fastness according to ISO standards.

Visualized Workflows
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Protocol 2: Ink Formulation
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Caption: Workflow for preparing Disperse Red 82 inkjet ink.
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Caption: Workflow for ink characterization and digital printing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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